Cas no 26475-39-8 (2-Methyl-1,4-oxathiane 4,4-Dioxide)

• Product Name: 2-Methyl-1,4-oxathiane 4,4-Dioxide
• CAS No: 26475-39-8
• Molecular Formula: C₅H₁₀O₃S
• Molecular Weight: 150.1961
• CID: 290689

2-Methyl-1,4-oxathiane 4,4-Dioxide Properties

Names and Identifiers

• 1,4-Oxathiane,2-methyl-, 4,4-dioxide
• 2-Methyl-1,4-oxathiane 4,4-dioxide

• InChIKey： GCJJEHUKJYBORE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O3S/c1-5-4-9(6,7)3-2-8-5/h5H,2-4H2,1H3
• SMILES： CC1OCCS(=O)(=O)C1

Computed Properties

• Exact Mass: 150.0351
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.035065
• Heavy Atom Count: 9
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 51.8

Experimental Properties

• PSA: 43.37
• Refractive Index: 1.455
• Boiling Point: 324.4°Cat760mmHg
• Flash Point: 150°C
• Density: 1.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes